2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 2-benzylsulfonyl-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H19N3O3S2/c1-15(2,3)13-17-18-14(22-13)16-12(19)10-23(20,21)9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,16,18,19)
• InChI Key: MASHNIGOKCCARS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NN=C(S1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2

Description

2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family and has been studied for its potential use as a drug and in other scientific research applications.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it has been proposed that the compound inhibits the activity of certain enzymes involved in cancer cell growth, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide exhibits various biochemical and physiological effects. These include inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its potential as a drug candidate for the treatment of cancer. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action and potential side effects. Another direction is to study its potential use in other scientific research applications, such as in the development of new materials or as a potential therapeutic agent for other diseases. Additionally, further studies could be conducted to optimize the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide has been reported in various scientific journals. One such method involves the reaction of 2-amino-5-tert-butyl-1,3,4-thiadiazole with benzylsulfonyl chloride in the presence of triethylamine and acetonitrile. The resulting product is then treated with acetic anhydride to obtain the final compound. Other methods involving different reagents and solvents have also been reported.

Scientific Research Applications

2-(benzylsulfonyl)-N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)acetamide has been studied for its potential use in various scientific research applications. One such application is as a potential drug candidate for the treatment of cancer. Studies have shown that this compound exhibits anti-cancer activity by inhibiting the growth of cancer cells.